Cas no 76161-79-0 (Benzoic acid, 4-(dodecylsulfonyl)-)
76161-79-0 structure
Product Name:Benzoic acid, 4-(dodecylsulfonyl)-
CAS No:76161-79-0
MF:C19H30O4S
MW:354.504105091095
CID:1777764
Update Time:2024-11-27
Benzoic acid, 4-(dodecylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-(dodecylsulfonyl)-
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- Inchi: 1S/C19H30O4S/c1-2-3-4-5-6-7-8-9-10-11-16-24(22,23)18-14-12-17(13-15-18)19(20)21/h12-15H,2-11,16H2,1H3,(H,20,21)
- InChI Key: XQFMATJNIABHFB-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(S(CCCCCCCCCCCC)(=O)=O)C=C1
Experimental Properties
- Density: 1.089±0.06 g/cm3(Predicted)
- Boiling Point: 521.9±42.0 °C(Predicted)
- pka: 3.51±0.10(Predicted)
Benzoic acid, 4-(dodecylsulfonyl)- Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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